Cas no 2229244-09-9 (3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2229244-09-9
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6000330
• PubChem ID: 165609463
• Update Time: 2025-08-04

3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-amine
• 2229244-09-9
• EN300-1730344

• Inchi： 1S/C10H17N3/c1-4-13-7-9(6-12-13)5-10(2,3)8-11/h4,6-7H,1,5,8,11H2,2-3H3
• InChI Key： MKYJVXRHRMNYPL-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethenyl-1H-pyrazol-4-yl)-2,2-dimethylpropan-1-amine

3-(1-Ethenyl-1H-Pyrazol-4-yl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

The compound 3-(1-Ethenyl-1H-Pyrazol-4-yl)-2,2-Dimethylpropan-1-Amine (CAS No. 2229244-09-9) is a versatile organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyrazole ring with an ethenyl group and a dimethylpropylamine moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and reactivity. The ethenyl group introduces unsaturation, enhancing the compound's ability to participate in various chemical reactions. The dimethylpropylamine group adds bulk and enhances the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing bioactive molecules. For instance, researchers have explored its use in the development of antibacterial agents, where the pyrazole ring plays a crucial role in inhibiting bacterial growth. Additionally, the compound has shown promise in anti-inflammatory drug design, with its dimethylpropylamine group contributing to enhanced pharmacokinetic properties.

The synthesis of 3-(1-Ethenyl-1H-Pyrazol-4-yl)-2,2-Dimethylpropan-1-Amine involves a multi-step process that combines principles of organic synthesis and catalysis. The key steps include the formation of the pyrazole ring through cyclization reactions and subsequent functionalization to introduce the ethenyl and dimethylpropylamine groups. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has gained attention in the development of pesticides due to its ability to disrupt insect nervous systems. The ethenyl group enhances the molecule's lipophilicity, allowing it to penetrate biological membranes more effectively. Furthermore, its use in herbicides has been explored, where it acts as a selective inhibitor of plant enzymes responsible for growth regulation.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the pyrazole ring exhibits significant electron-withdrawing properties, which enhance its reactivity in nucleophilic substitutions. This understanding has paved the way for novel applications in catalytic processes, where the compound can act as a ligand or catalyst in asymmetric synthesis.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This makes it a sustainable choice for agricultural applications compared to traditional chemical agents.

In conclusion, 3-(1-Ethenyl-1H-Pyrazol-4-yl)-2,2-Dimethylpropan-1-Amine (CAS No. 2229244-09-9) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with recent research advancements, positions it as a valuable tool in modern chemical innovation.